Cas no 1805352-17-3 (Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate)

• Product Name: Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate
• CAS No: 1805352-17-3
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4855525
• Update Time: 2025-06-12

Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-9(16)5-7-4-8(10(12)13)6(2)11(14)15-7/h4,10H,3,5H2,1-2H3,(H2,14,15)
• InChI Key： TWTYSUXAFBKPFG-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)OCC)=NC(=C1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.7
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate

Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805352-17-3): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate, identified by its CAS number 1805352-17-3, represents a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative has garnered considerable attention due to its versatile applications in the synthesis of biologically active molecules. The structural features of this compound, particularly the presence of an amino group, a difluoromethyl substituent, and a methyl group, contribute to its reactivity and utility in drug development.

The importance of Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate in medicinal chemistry stems from its role as a crucial intermediate. Pyridine derivatives are widely recognized for their pharmacological properties, and modifications at specific positions can lead to compounds with enhanced biological activity. The difluoromethyl group, in particular, is known to improve metabolic stability and binding affinity, making it a preferred moiety in the design of novel therapeutic agents.

Recent advancements in synthetic methodologies have further highlighted the significance of this compound. Researchers have developed innovative approaches to incorporate Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate into complex molecular frameworks, enabling the creation of novel drug candidates with improved efficacy and reduced side effects. These studies have demonstrated that the compound's structural flexibility allows for diverse chemical transformations, making it an invaluable tool in synthetic organic chemistry.

In the context of contemporary pharmaceutical research, Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate has been explored in the development of treatments for various diseases. For instance, its derivatives have shown promise in inhibiting enzymes involved in inflammatory pathways, suggesting potential applications in managing chronic inflammatory conditions. Additionally, the compound has been investigated for its role in antiviral and anticancer therapies, where its ability to modulate key biological targets is highly beneficial.

The synthesis of Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of a pyridine core, followed by the introduction of the amino and difluoromethyl groups. Advanced catalytic systems have been employed to enhance reaction efficiency and selectivity, ensuring high yields of the desired product. These synthetic strategies underscore the compound's importance as a building block in pharmaceutical manufacturing.

The pharmacological profile of derivatives of Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate continues to be a subject of intense investigation. Studies have revealed that subtle changes in its structure can significantly alter its biological activity. For example, modifications at the acetate moiety have led to compounds with enhanced binding affinity to specific receptors, while alterations at the amino group have resulted in improved metabolic stability. These findings highlight the compound's potential as a scaffold for drug discovery.

The industrial relevance of Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate is further emphasized by its scalability and cost-effectiveness in large-scale production. Pharmaceutical companies have adopted efficient synthetic routes to ensure a steady supply of this intermediate for drug development programs. The compound's compatibility with various reaction conditions makes it suitable for integration into diverse synthetic pipelines, facilitating rapid prototyping of new drug candidates.

Future research directions involving Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate are likely to focus on expanding its applications in drug discovery and therapeutic development. Advances in computational chemistry and artificial intelligence are expected to aid in designing novel derivatives with optimized pharmacological properties. Additionally, green chemistry principles may be applied to develop more sustainable synthetic methods for this compound, aligning with global efforts to reduce environmental impact.

In conclusion, Ethyl 2-amino-4-(difluoromethyl)-3-methylpyridine-6-acetate (CAS No. 1805352-17-3) is a pivotal intermediate in modern pharmaceutical synthesis. Its structural versatility and biological relevance make it an indispensable tool for researchers developing novel therapeutic agents. As advancements continue to emerge in synthetic chemistry and drug discovery, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in medicinal chemistry.